Synthesis and characterization of benzoxazine-functionalized amine bridged bis(phenolate) lanthanide complexes and their application in the ring-opening polymerization of cyclic esters†

Dalton Transactions Pub Date: 2012-01-19 DOI: 10.1039/C2DT11736C

Abstract

The synthesis and structures of lanthanide complexes supported by benzoxazine-functionalized amine bridged bis(phenolate) ligand 6,6′-(2-(8-tert-butyl-6-methyl-2H-benzo[e][1,3]oxazin-3(4H)-yl)ethylazanediyl)bis(methylene)bis(2-tert-butyl-4-methylphenolato) (L2−) are described. Salt metathesis reaction between lanthanide trichloride and 2 eq of LNa2 in THF at room temperature afforded the corresponding “ate” complexes [L2LnNa(THF)2] (Ln[double bond, length as m-dash]Y (1), Nd (2), Er (3), Yb (4)). Further treatment of the product with 18-crown-6 afforded discrete ion-pair complexes [L2Ln][(18-crown-6)Na(THF)2] (Ln[double bond, length as m-dash]Y (5), Yb (6)). The single-crystal structural analyses of 1 and 3–6 revealed that the lanthanide cation and the sodium cation were bridged by two phenolate oxygen atoms in complexes 1, 3 and 4, while in complexes 5 and 6, the anion comprises a lanthanide cation coordinated by two L2− and the cation is comprised of a sodium cation surrounded by an 18-crown-6 and two THF molecules. These complexes were found to exhibit distinct activities towards the ring-opening polymerization of ε-caprolactone and L-lactide.

Graphical abstract: Synthesis and characterization of benzoxazine-functionalized amine bridged bis(phenolate) lanthanide complexes and their application in the ring-opening polymerization of cyclic esters
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